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Compound of Interest

Compound Name:
3,5-Bis(trifluoromethyl)-1,2-

diaminobenzene

Cat. No.: B1303754 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of 3,5-Bis(trifluoromethyl)-1,2-diaminobenzene. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure a safe

laboratory environment and compliance with hazardous waste regulations.

I. Immediate Safety and Handling Protocols
3,5-Bis(trifluoromethyl)-1,2-diaminobenzene is a chemical that requires careful handling due

to its potential hazards. Adherence to proper personal protective equipment (PPE) protocols

and handling procedures is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE) Summary

Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the required PPE for handling this compound.
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Protection Type Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes

and dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact. Gloves

must be inspected before use

and disposed of properly after

handling.[1]

Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Protects skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2] If ventilation is inadequate,

use a NIOSH-approved

respirator.

Prevents inhalation of dust or

vapors.

Handling and Storage Procedures

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[2]

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[3] Do not

breathe dust or vapors.[1][4]

Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end

of the workday.[3]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep

away from oxidizing agents and strong bases.[4]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 3,5-Bis(trifluoromethyl)-1,2-
diaminobenzene.
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Property Value

Molecular Formula C₈H₆F₆N₂

Molecular Weight 244.14 g/mol [5][6]

Appearance Solid[5]

CAS Number 367-65-7[5][6]

III. Experimental Protocol: Spill Cleanup
In the event of a spill, immediate and appropriate action is crucial to prevent chemical exposure

and environmental contamination.

Evacuate and Secure: Evacuate all non-essential personnel from the immediate spill area.

Eliminate all ignition sources.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Don PPE: Wear the appropriate PPE as outlined in the table above.

Contain Spill: For solid spills, carefully sweep up the material to avoid creating dust.[3][4] For

liquid spills, use an inert absorbent material.

Collect Waste: Place the spilled material and any contaminated absorbent into a suitable,

labeled container for hazardous waste.[2]

Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone), collecting the

rinsate as hazardous waste.[2]

Dispose: Dispose of the sealed waste container according to the hazardous waste disposal

procedures outlined below.

IV. Disposal Plan
The disposal of 3,5-Bis(trifluoromethyl)-1,2-diaminobenzene and its contaminated waste

must be handled as hazardous waste. Halogenated organic compounds require specific
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disposal methods to prevent environmental harm.[2][6]

Step-by-Step Disposal Procedure:

Segregation: Collect all waste containing 3,5-Bis(trifluoromethyl)-1,2-diaminobenzene
separately from non-halogenated waste.[2][4] This includes unused product, contaminated

materials (e.g., gloves, absorbent pads), and rinsate from cleaning glassware.[2]

Containerization: Place the waste in a compatible, leak-proof container with a secure lid.[4]

[7] Ensure the container is in good condition.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "3,5-Bis(trifluoromethyl)-1,2-diaminobenzene".[2] The label should also indicate

the hazards (e.g., Toxic).

Storage: Store the sealed waste container in a designated satellite accumulation area until

pickup.[7]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste.[2]

Incineration: The primary and recommended disposal method for halogenated organic

compounds is high-temperature incineration (typically 1100-1200°C) at a licensed hazardous

waste disposal facility.[8][9] This process ensures the complete destruction of the compound.

Disposal Workflow Diagram
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Caption: Disposal workflow for 3,5-Bis(trifluoromethyl)-1,2-diaminobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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